Cas no 142998-47-8 (Salvianolic acid D)

• Product Name: Salvianolic acid D
• CAS No: 142998-47-8
• MF: C₂₀H₁₈O₁₀
• MW: 418.350926876068
• MDL: MFCD23379932
• CID: 191905
• PubChem ID: 75412558
• Update Time: 2025-04-19

Salvianolic acid D Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-[[(2E)-3-[2-(carboxymethyl)-3,4-dihydroxyphenyl]-1-oxo-2-propen-1-yl]oxy]-3,4-dihydroxy-,(aR)-
• Benzenepropanoic acid, a-[[(2E)-3-[2-(carboxymethyl)-3,4-dihydroxyphenyl]-1-oxo-2-propen-1-yl]...
• Salvianolic acid D
• Benzenepropanoic acid,a-[[3-[2-(carboxymethyl)-3,4-dihydroxyphenyl]-1-oxo-2-propenyl]oxy]-3,4-dihydroxy-,[R-(E)]-
• Benzenepropanoicacid, a-[[(2E)-3-[2-(carboxymethyl)-3,4-dihydroxyphenyl]-1-oxo-2-propenyl]oxy]-3,4-dihydroxy-,(aR)- (9CI)
• (alphaR)-alpha-[[(2E)-3-[2-(Carboxymethyl)-3,4-dihydroxyphenyl]-1-oxo-2-propen-1-yl]oxy]-3,4-dihydroxybenzenepropanoic acid
• A14628
• (2S)-2-[(E)-3-[2-(Carboxymethyl)-3,4-dihydroxyphenyl]prop-2-enoyl]oxy-3-(3,4-dihydroxyphenyl)propano
• 28R85321EY
• (R,E)-2-((3-(2-(carboxymethyl)-3,4-dihydroxyphenyl)acryloyl)oxy)-3-(3,4-dihydroxyphenyl)propanoic acid
• SALVIANOLICACID D
• Salvianolic-acid-D
• Benzenepropanoic acid, alpha-(((2E)-3-(2-(carboxymethyl)-3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-3,4-dihydroxy-, (alphaR)-
• Y0179
• Q27254341
• (2R)-2-[(E)-3-[2-(carboxyme
• MS-27304
• CS-0008887
• 142998-47-8
• AKOS030573696
• UNII-28R85321EY
• BENZENEPROPANOIC ACID, .ALPHA.-(((2E)-3-(2-(CARBOXYMETHYL)-3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPEN-1-YL)OXY)-3,4-DIHYDROXY-, (.ALPHA.R)-
• HY-N0320
• SalvianolicacidD
• SCHEMBL21325112
• KFCMFABBVSIHTB-WUTVXBCWSA-N
• CHEBI:177612
• DTXSID801341786
• (2R)-2-[(E)-3-[2-(carboxymethyl)-3,4-dihydroxyphenyl]prop-2-enoyl]oxy-3-(3,4-dihydroxyphenyl)propanoic acid
• (2R)-2-((E)-3-(2-(carboxymethyl)-3,4-dihydroxyphenyl)prop-2-enoyl)oxy-3-(3,4-dihydroxyphenyl)propanoic acid
• G14217
• Salvianolic Acid D; Benzenepropanoic acid, a-[[(2E)-3-[2-(carboxymethyl)-3,4-dihydroxyphenyl]-1-oxo-2-propen-1-yl]oxy]-3,4-dihydroxy-, (aR)-; Benzenepropanoic acid, a-[[(2E)-3-[2-(carboxymethyl)-3,4-dihydroxyphenyl]-1-oxo-2-propenyl]oxy]-3,4-dihydroxy-, (aR)- (9CI); Benzenep
• DA-67389
• Salvianolate D

• MDL： MFCD23379932
• Inchi： 1S/C20H18O10/c21-13-4-1-10(7-15(13)23)8-16(20(28)29)30-18(26)6-3-11-2-5-14(22)19(27)12(11)9-17(24)25/h1-7,16,21-23,27H,8-9H2,(H,24,25)(H,28,29)/b6-3+/t16-/m1/s1
• InChI Key： KFCMFABBVSIHTB-WUTVXBCWSA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1CC(=O)O)O)O)=O)[C@@H](C(=O)O)CC1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 418.08999677 g/mol
• Monoisotopic Mass: 418.08999677 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 182
• Molecular Weight: 418.3

Experimental Properties

• Color/Form: Powder
• Density: 1.607
• Melting Point: No data available
• Boiling Point: 786.9±60.0 °C at 760 mmHg
• Flash Point: 280.2±26.4 °C

Salvianolic acid D Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives